Cas no 203302-94-7 (3-(4-fluorophenoxy)aniline)

• Product Name: 3-(4-fluorophenoxy)aniline
• CAS No: 203302-94-7
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 909577
• PubChem ID: 23506015
• Update Time: 2025-04-19

3-(4-fluorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUORO-PHENOXY)-PHENYLAMINE
• 3-(4-Fluorophenoxy)aniline
• Benzenamine, 3-(4-fluorophenoxy)-
• 3-(4fluorophenoxy)aniline
• 3-(4-fluorophenoxy)phenylamine
• SCHEMBL1446809
• SB77744
• 203302-94-7
• F2167-4305
• MFCD00236585
• AKOS017547912
• 3-(4-Fluorophenoxy)-phenylamine
• CHEBI:188740
• PQPRXIFAPYVVNA-UHFFFAOYSA-N
• AS-44615
• DTXSID90634590
• 3-(4-luorophenoxy)aniline
• 3-(4-Fluoro-phenoxy)phenylamine
• 3-(4-fluorophenoxy)aniline

• MDL： MFCD00236585
• Inchi： 1S/C12H10FNO/c13-9-4-6-11(7-5-9)15-12-3-1-2-10(14)8-12/h1-8H,14H2
• InChI Key： PQPRXIFAPYVVNA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers